Cas no 2418649-41-7 (N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide)

• Product Name: N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide
• CAS No: 2418649-41-7
• MF: C₁₉H₂₈ClN₃O₃
• MW: 381.89692401886
• CID: 5359676
• PubChem ID: 154881433
• Update Time: 2025-06-14

N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• Z4415790646
• 2-Acetamido-N-[2-[(2-chloroacetyl)amino]-2-phenylethyl]-5-methylhexanamide
• N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide

• Inchi： 1S/C19H28ClN3O3/c1-13(2)9-10-16(22-14(3)24)19(26)21-12-17(23-18(25)11-20)15-7-5-4-6-8-15/h4-8,13,16-17H,9-12H2,1-3H3,(H,21,26)(H,22,24)(H,23,25)
• InChI Key： VDSOPJNOSNYUGZ-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1C=CC=CC=1)CNC(C(CCC(C)C)NC(C)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 465
• XLogP3: 2.4
• Topological Polar Surface Area: 87.3

Additional information on N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide

Comprehensive Overview of N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide (CAS No. 2418649-41-7)

The compound N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide (CAS No. 2418649-41-7) is a specialized organic molecule with a unique structural framework. Its intricate design combines multiple functional groups, including chloroacetamido, phenylethyl, and acetamido moieties, which contribute to its potential applications in pharmaceutical research and biochemical studies. This compound has garnered attention due to its relevance in targeted drug delivery systems and enzyme inhibition studies, aligning with current trends in precision medicine.

In recent years, the scientific community has shown increasing interest in N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide as a candidate for modulating protein-protein interactions. Researchers are exploring its role in addressing challenges related to neurodegenerative diseases and metabolic disorders, topics frequently searched in academic databases and AI-driven platforms. The compound's chloroacetamido group, in particular, is a subject of investigation for its potential to form covalent bonds with thiol groups in proteins, a mechanism leveraged in modern drug design.

The structural complexity of CAS No. 2418649-41-7 also makes it a valuable tool in synthetic chemistry. Its phenylethyl backbone provides a rigid aromatic core, while the 5-methylhexanamide tail introduces lipophilicity, a property critical for optimizing bioavailability in drug development. This balance between rigidity and flexibility is a hot topic in medicinal chemistry forums, where discussions often revolve around improving pharmacokinetic profiles.

From an industrial perspective, N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide is synthesized through multi-step organic reactions, requiring precise control over reaction conditions. Laboratories focusing on high-throughput screening often inquire about its purity standards and stability under various pH conditions—a reflection of its growing utility in assay development. The compound's compatibility with automated synthesis platforms further enhances its appeal for researchers exploring combinatorial chemistry approaches.

Environmental and safety considerations for CAS No. 2418649-41-7 align with green chemistry principles. Recent publications highlight its biodegradability profile compared to traditional halogenated compounds, addressing a common concern among environmental scientists. This aspect resonates with the increasing demand for sustainable alternatives in chemical synthesis, a trend evident in search engine analytics where terms like "eco-friendly amides" and "green halogenation" show rising popularity.

Analytical characterization of N-[2-(2-chloroacetamido)-2-phenylethyl]-2-acetamido-5-methylhexanamide typically involves advanced techniques such as LC-MS and NMR spectroscopy. The distinct proton environments created by its acetamido and phenylethyl groups produce characteristic spectral patterns, making it a useful reference compound for method development in analytical laboratories. These applications frequently appear in discussions about improving detection limits for complex organic molecules.

The future research directions for CAS No. 2418649-41-7 may include exploration of its stereochemical properties, given the presence of chiral centers in its structure. This aligns with the pharmaceutical industry's focus on enantioselective synthesis, a subject generating substantial traffic in scientific search engines. Additionally, computational chemists are modeling its three-dimensional conformation to predict interaction sites, combining AI-assisted drug discovery with experimental validation.